Cas no 1243414-96-1 (5-(Aminomethyl)pyridin-3-OL)

• Product Name: 5-(Aminomethyl)pyridin-3-OL
• CAS No: 1243414-96-1
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 3166658
• PubChem ID: 54057788
• Update Time: 2025-05-26

5-(Aminomethyl)pyridin-3-OL Chemical and Physical Properties

Names and Identifiers

• 5-(AMINOMETHYL)PYRIDIN-3-OL
• E77886
• 3-Pyridinol, 5-(aminomethyl)-
• BS-53096
• MB28837
• EN300-716448
• SCHEMBL25273562
• 1243414-96-1
• 5-(Aminomethyl)pyridin-3-OL

• MDL： MFCD16999626
• Inchi： 1S/C6H8N2O/c7-2-5-1-6(9)4-8-3-5/h1,3-4,9H,2,7H2
• InChI Key： LXMHSJKKDQCDKN-UHFFFAOYSA-N
• SMILES： OC1=CN=CC(=C1)CN

Computed Properties

• Exact Mass: 124.063662883g/mol
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 59.1Ų

Additional information on 5-(Aminomethyl)pyridin-3-OL

5-(Aminomethyl)pyridin-3-OL (CAS No. 1243414-96-1): An Overview of Its Properties and Applications in Medicinal Chemistry

5-(Aminomethyl)pyridin-3-OL (CAS No. 1243414-96-1) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, also known as 3-hydroxypyridine-5-carbaldehyde oxime, is a derivative of pyridine, a six-membered heterocyclic aromatic compound with a nitrogen atom. The presence of the hydroxyl group and the aminomethyl group on the pyridine ring imparts distinct chemical and biological properties, making it an intriguing molecule for various applications.

The chemical structure of 5-(Aminomethyl)pyridin-3-OL consists of a pyridine ring with a hydroxyl group at the 3-position and an aminomethyl group at the 5-position. The hydroxyl group can participate in hydrogen bonding, which is crucial for interactions with biological targets. The aminomethyl group, on the other hand, can undergo various chemical modifications, such as acylation, alkylation, and oxidation, which can alter the compound's properties and enhance its biological activity.

In recent years, 5-(Aminomethyl)pyridin-3-OL has been extensively studied for its potential therapeutic applications. One of the key areas of research has been its role as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that 5-(Aminomethyl)pyridin-3-OL can inhibit the activity of certain kinases, which are enzymes that play a crucial role in cell signaling pathways. This inhibition can lead to the modulation of cellular processes such as proliferation, differentiation, and apoptosis, making it a promising candidate for the treatment of cancer and other proliferative disorders.

Beyond its enzymatic inhibition properties, 5-(Aminomethyl)pyridin-3-OL has also been investigated for its antioxidant and anti-inflammatory effects. Oxidative stress and inflammation are key contributors to many chronic diseases, including cardiovascular diseases, neurodegenerative disorders, and autoimmune conditions. Research has demonstrated that 5-(Aminomethyl)pyridin-3-OL can scavenge reactive oxygen species (ROS) and reduce the production of pro-inflammatory cytokines, thereby protecting cells from oxidative damage and inflammatory responses.

The pharmacokinetic properties of 5-(Aminomethyl)pyridin-3-OL have also been studied to evaluate its suitability as a therapeutic agent. Studies have shown that it exhibits good oral bioavailability and stability in physiological conditions. Additionally, it has been found to have low toxicity in preclinical models, which is a crucial factor for its potential use in drug development.

In terms of synthetic methods, 5-(Aminomethyl)pyridin-3-OL can be synthesized through various routes. One common approach involves the reaction of 3-hydroxypyridine with formaldehyde followed by reduction to form the aminomethyl group. Another method involves the nucleophilic substitution of a halopyridine derivative with an appropriate amine followed by hydrolysis to introduce the hydroxyl group. These synthetic strategies provide flexibility in the preparation of this compound and allow for the introduction of additional functional groups to optimize its biological activity.

The potential applications of 5-(Aminomethyl)pyridin-3-OL extend beyond its use as a standalone therapeutic agent. It can serve as a building block for the synthesis of more complex molecules with enhanced biological properties. For example, it can be used as a starting material for the synthesis of peptidomimetics or small-molecule inhibitors targeting specific protein-protein interactions. These derivatives can be designed to have improved selectivity and potency compared to their parent compounds.

In conclusion, 5-(Aminomethyl)pyridin-3-OL (CAS No. 1243414-96-1) is a promising compound with diverse applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. Ongoing studies are likely to uncover new therapeutic applications and optimize its use in various disease settings. As research in this area continues to advance, 5-(Aminomethyl)pyridin-3-OL may play an increasingly important role in the discovery and development of novel therapeutics.